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Compound of Interest

Compound Name: Phenamacril

Cat. No.: B15608072

A comparative analysis of the novel fungicide Phenamacril against older broad-spectrum
fungicides reveals a significantly improved environmental safety profile, primarily attributed to
its highly specific mode of action. While comprehensive public data on its aquatic and avian
toxicity remains limited, available information on its soil persistence and effects on non-target
soil organisms suggests a reduced environmental impact compared to legacy fungicides like
Chlorothalonil, Mancozeb, Tebuconazole, and Carbendazim.

Phenamacril, a novel cyanoacrylate fungicide, represents a significant advancement in the
development of environmentally conscious crop protection agents. Its unique mode of action,
the specific inhibition of class | myosin in Fusarium species, results in a highly targeted
antifungal activity.[1][2] This specificity is a key differentiator from older, broad-spectrum
fungicides that often impact a wider range of non-target organisms. This guide provides a
comparative overview of the environmental impact of Phenamacril and four widely used older
fungicides, supported by available experimental data.

Quantitative Comparison of Environmental Impact

The following tables summarize the available quantitative data on the ecotoxicity and
environmental fate of Phenamacril and the selected older fungicides. It is important to note the
current data gaps for Phenamactil, particularly in aquatic and avian toxicity, which are crucial
for a complete environmental risk assessment.

Table 1: Ecotoxicity Data for Phenamacril and Older Fungicides
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Fungicide Organism Endpoint Value Reference(s)
) Earthworm )
Phenamacril o ] 14-day LC50 >1000 mg/kg soil  [1]
(Eisenia fetida)

Fish (various)

96-hour LC50

Data not publicly

available

Daphnia magna

48-hour EC50

Data not publicly
available

Algae (various)

72-hour EC50

Data not publicly
available

Birds (various)

Acute Oral LD50

Data not publicly

available
Rainbow Trout
Chlorothalonil (Oncorhynchus 96-hour LC50 0.076 mg/L [3]
mykiss)
Daphnia magna 48-hour EC50 0.13 - 0.20 mg/L [3]
Red-eyed tree 26.72 - 30.16
LC50 [4]
frog larvae mg/L
Data not publicly
Earthworm
available
Rainbow Trout
Mancozeb (Oncorhynchus 96-hour LC50 2.2 mg/L [5]
myKkiss)
) Not specified, but
Daphnia magna 48-hour EC50 ] [6]
acutely toxic
Goldfish 48-hour LC50 9 mg/L [5]
Data not publicly
Earthworm )
available
Bobwhite Quall 8-day dietary 10,000 5]
obwhite Quai >10, m
LC50 PP
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Rainbow Trout
Tebuconazole (Oncorhynchus 96-hour LC50 9.05 mg/L [7]
mykiss)
Daphnia magna 48-hour EC50 2.37 mg/L [8]
Lemna minor 72-hour EC50 1.552 mg/L [7]
) 350 mg/kg soil
Earthworm Reproduction
o ) (formulated [4]
(Eisenia andrei) EC50
product)
Channel Catfish
Carbendazim (Ictalurus 96-hour LC50 0.007 mg/L 9]
punctatus)
Not specified, but
' very toxic to
Daphnia magna 48-hour EC50 ) [10]
aquatic
organisms
Earthworm Reproduction )
o ) 1.80 mg/kg soil [11]
(Eisenia andrei) EC50

Table 2: Environmental Fate Data for Phenamacril and Older Fungicides
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Environmental

Fungicide Compartment Half-life (t'%) Reference(s)

Phenamacril Soil (aerobic) 17.1 days [12]
Data not publicl

water available i '

Chlorothalonil Sall 1 to 2 months [13]

Water/Sediment <2 hours (initial (13]

System dissipation)

Mancozeb Soil (aerobic) <2 to 8 days [14][15]

Water (hydrolysis) <2 days [14][15]

Tebuconazole Sall 49 to 610 days [16]

Water (hydrolysis) Stable [17]

Carbendazim Sall 6 to 12 months [1][18]

Water (aerobic) 2 months [1][18]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the targeted mode of action of Phenamacril and a
generalized workflow for assessing the environmental impact of fungicides.
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Generalized Environmental Impact Pathway of a Fungicide
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Fungicide Environmental Impact Pathway

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15608072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Fungicide Ecotoxicity Testing
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Final Report
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Ecotoxicity Testing Workflow
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Experimental Protocols

The environmental impact data presented in this guide are generated using standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD) and the United States Environmental Protection Agency
(EPA).

Ecotoxicity Testing:

» Acute Fish Toxicity (OECD 203 / EPA OCSPP 850.1075): This test evaluates the
concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-
hour exposure period.[2][18] Fish, such as rainbow trout or zebrafish, are exposed to a range
of concentrations of the test substance in a controlled environment.[2][18]

e Acute Daphnia Immobilisation (OECD 202 / EPA OCSPP 850.1010): This test determines
the concentration of a substance that causes immobilization in 50% of the Daphnia magna
population (EC50) over a 48-hour exposure.[8][18]

o Algal Growth Inhibition (OECD 201 / EPA OCSPP 850.5400): This assay measures the effect
of a substance on the growth of green algae, determining the concentration that inhibits
growth by 50% (EC50) over a 72-hour period.

o Earthworm Acute Toxicity (based on OECD 207) and Reproduction Test (OECD 222 / EPA
OCSPP 850.6200): The acute test assesses the lethal concentration (LC50) of a substance
to earthworms over 14 days. The reproduction test evaluates sublethal effects on
reproduction and growth over an 8-week period.

Environmental Fate Testing:

» Aerobic Soil Metabolism (OECD 307 / EPA OCSPP 835.4100): This study determines the
rate of degradation of a chemical in soil under aerobic conditions to calculate its half-life
(DT50).[11] The test substance is applied to soil samples, which are then incubated under
controlled temperature and moisture conditions.

Conclusion
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Phenamacril's high specificity for its target protein in Fusarium species underpins its
characterization as an environmentally benign fungicide. The available data on its rapid soil
degradation and low toxicity to earthworms support this claim, especially when compared to the
broader and more significant environmental impacts of older fungicides like Chlorothalonil,
Mancozeb, Tebuconazole, and Carbendazim. However, the lack of publicly available,
comprehensive ecotoxicological data for Phenamactril, particularly concerning aquatic and
avian species, highlights a critical area for future research to fully substantiate its environmental
safety profile. For researchers and drug development professionals, the targeted approach of
Phenamacril serves as a valuable model for designing next-generation fungicides with
minimized ecological footprints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15608072#evaluating-the-environmental-impact-of-
phenamacril-compared-to-older-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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